1-{[1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide
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Description
The compound is a complex organic molecule that contains a piperidine ring, a triazole ring, and a phenylethyl group. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
While specific synthesis methods for this compound are not available, general methods for synthesizing piperidines involve the N-heterocyclization of primary amines with diols . A variety of five-, six-, and seven-membered cyclic amines can be synthesized in good to excellent yields .Scientific Research Applications
- Triazole derivatives exhibit antibacterial properties. Researchers have synthesized compounds containing the triazole nucleus, such as fluconazole and voriconazole , which are used as antifungal agents. These compounds may also have antibacterial effects .
- The triazole moiety is a key component in antifungal drugs like itraconazole , ravuconazole , and fluconazole . These drugs are effective against fungal infections and have been widely used in clinical practice .
- Scientists have explored 1,2,3-triazole derivatives for their antiproliferative effects. For instance, 1,2-benzisoxazole tethered 1,2,3-triazoles demonstrated noteworthy antiproliferative activity against human acute myeloid leukemia (AML) cells .
- Some triazole analogues exhibit antioxidant potential. Researchers have investigated the antioxidant activity of substituted 1,2,4-triazoles, emphasizing their role in combating oxidative stress .
- The triazole nucleus has been studied for its antiviral properties. Although specific compounds related to our target molecule need further exploration, the triazole scaffold remains promising for antiviral drug development .
- Bioisosteric approaches involve replacing a functional group with a structurally similar moiety to maintain biological activity. The 4-hydroxy-1,2,3-triazole moiety has been used as a bioisostere to mimic specific functional groups in drug design .
Antibacterial Activity
Antifungal Potential
Anticancer Effects
Antioxidant Properties
Antiviral Applications
Bioisosteric Applications
properties
IUPAC Name |
1-[1-(2-hydroxy-2-phenylethyl)triazole-4-carbonyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O3/c18-16(24)13-6-8-21(9-7-13)17(25)14-10-22(20-19-14)11-15(23)12-4-2-1-3-5-12/h1-5,10,13,15,23H,6-9,11H2,(H2,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBSAFIQFBPALMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)C2=CN(N=N2)CC(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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